![molecular formula C13H22N2O6 B6190397 oxalic acid, tert-butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate CAS No. 2648947-54-8](/img/no-structure.png)
oxalic acid, tert-butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate
Overview
Description
Oxalic acid, tert-butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate, is an organic compound composed of two carboxylic acid groups and an amino group, and is a member of the oxalic acid family. It is a white solid at room temperature, soluble in organic solvents and highly reactive. Oxalic acid is a versatile compound with a wide range of applications, including in the synthesis of drugs, in the manufacture of polymers, and as a reagent in analytical chemistry. Its biochemical and physiological effects are of particular interest due to its ability to act as a chelating agent, to form complexes with metals, and to modulate the activity of enzymes.
Mechanism of Action
Oxalic acid, tert-butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate acts as a chelating agent, forming complexes with metals. It can also modulate the activity of enzymes, and has been used to study the biochemical and physiological effects of oxalic acid on living organisms.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects on living organisms. It has been shown to act as an antioxidant, reducing oxidative stress and protecting cells from damage. It has also been found to have antimicrobial properties, and has been used to study the effects of oxalic acid on the growth of bacteria and fungi. Additionally, it has been used to study the effects of oxalic acid on the metabolism of cells, and on the regulation of gene expression.
Advantages and Limitations for Lab Experiments
The use of oxalic acid, tert-butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate in laboratory experiments has a number of advantages and limitations. One advantage is that it is relatively easy to synthesize, and can be stored for long periods of time without degradation. Additionally, it is highly reactive and can be used to study a wide range of biochemical and physiological processes. A limitation is that it can be toxic to organisms at high concentrations, and must be handled carefully.
Future Directions
There are a number of potential future directions for the use of oxalic acid, tert-butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate. These include further studies into its effects on the metabolism of cells and the regulation of gene expression, as well as its potential use as an antimicrobial agent. Additionally, it could be used to study the effects of oxalic acid on the growth of plants, and its potential use as a fertilizer. Finally, it could be used to study the effects of oxalic acid on the immune system, and its potential use as an immunomodulator.
Synthesis Methods
Oxalic acid, tert-butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate can be synthesized via a number of methods. One method involves the reaction of oxalic acid and tert-butyl bromide in aqueous solution to form the tert-butyl ester of oxalic acid. This ester is then reacted with 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylic acid in aqueous solution to form the desired product.
Scientific Research Applications
Oxalic acid, tert-butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate has been used in a number of scientific research applications. It has been used to study the properties of metal complexes, as a reagent in analytical chemistry, and in the synthesis of drugs. It has also been used to study the biochemical and physiological effects of oxalic acid on living organisms.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for oxalic acid, tert-butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate involves the protection of the amine group, followed by the addition of tert-butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate to oxalyl chloride to form the tert-butyl ester of oxalic acid. The tert-butyl group is then removed using trifluoroacetic acid to yield the final product.", "Starting Materials": [ "tert-butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate", "oxalyl chloride", "trifluoroacetic acid" ], "Reaction": [ "Protect the amine group of tert-butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate using tert-butyloxycarbonyl chloride and triethylamine in dichloromethane.", "Add the protected tert-butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate to a solution of oxalyl chloride in dichloromethane and triethylamine, and stir for several hours at room temperature.", "Quench the reaction with ice-cold water and extract the product with dichloromethane.", "Remove the tert-butyloxycarbonyl protecting group using trifluoroacetic acid in dichloromethane.", "Purify the product by recrystallization from water." ] } | |
CAS RN |
2648947-54-8 |
Molecular Formula |
C13H22N2O6 |
Molecular Weight |
302.3 |
Purity |
95 |
Origin of Product |
United States |
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